Cas no 57728-15-1 (4H,6H-furo3,4-c1,2oxazol-6-one)

• Product Name: 4H,6H-furo3,4-c1,2oxazol-6-one
• CAS No: 57728-15-1
• MF: C₅H₃NO₃
• MW: 125.082221269608
• CID: 5874040
• PubChem ID: 15557097
• Update Time: 2023-11-27

4H,6H-furo3,4-c1,2oxazol-6-one Chemical and Physical Properties

Names and Identifiers

• 4H,6H-Furo[3,4-c]isoxazol-6-one
• 4H-Furo[3,4-c][1,2]oxazol-6-one
• 57728-15-1
• 4H,6H-furo[3,4-c][1,2]oxazol-6-one
• EN300-1697204
• 4H,6H-furo3,4-c1,2oxazol-6-one

• Inchi： 1S/C5H3NO3/c7-5-4-3(1-8-5)2-9-6-4/h2H,1H2
• InChI Key： PJUWSVVRFFVXOU-UHFFFAOYSA-N
• SMILES： O1C=C2COC(=O)C2=N1

Computed Properties

• Exact Mass: 125.011292958g/mol
• Monoisotopic Mass: 125.011292958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• Melting Point: 76 °C(Solv: hexane (110-54-3))
• Boiling Point: 398.5±37.0 °C(Predicted)
• pka: -5.08±0.20(Predicted)